(3,5-dimethylphenyl)(2-methylcyclopropyl)Methanone

• CAS RN: 192644-21-6
• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: (3,5-dimethylphenyl)-(2-methylcyclopropyl)methanone
• InChI: InChI=1S/C13H16O/c1-8-4-9(2)6-11(5-8)13(14)12-7-10(12)3/h4-6,10,12H,7H2,1-3H3
• InChI Key: RKMBKJXKQOIWTP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(=O)C2=CC(=CC(=C2)C)C

Description

(3,5-dimethylphenyl)(2-methylcyclopropyl)Methanone is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-meta-xylene (5.7 mL in 120 mL of dry tetrahydrofuran) at -78° C. was added 30.6 mL of a 1.4M solution of n-butyllithium in hexane and the mixture stirred at low temperature. After 15 minutes, a solution of 2-methylcyclopropanecarboxylic acid N-methoxy-N-methyl-amide (5.0 g in 50 mL tetrahydrofuran) was added dropwise over 5 minutes and the mixture then allowed to warm slowly to room temperature. After 1 hour, the reaction was quenched by the addition of 20 mL 2N hydrochloric acid and 40 mL water. This was extracted with ethyl acetate washed with saturated sodium bicarbonate and brine then dried over sodium sulfate to give 6.95 g of the crude title compound.